Cas no 61376-85-0 (3,8-Tridecadiene-2,12-dione, 8-methyl-5-(1-methylethyl)-, (E,E)-)

• Product name: 3,8-Tridecadiene-2,12-dione, 8-methyl-5-(1-methylethyl)-, (E,E)-
• CAS No: 61376-85-0
• MF: C₁₇H₂₈O₂
• MW: 264.40302
• CID: 481704
• PubChem ID: 71396347

3,8-Tridecadiene-2,12-dione, 8-methyl-5-(1-methylethyl)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 3,8-Tridecadiene-2,12-dione, 8-methyl-5-(1-methylethyl)-, (E,E)-
• 8-methyl-5-propan-2-yltrideca-3,8-diene-2,12-dione
• DTXSID00817918
• 8-Methyl-5-(propan-2-yl)trideca-3,8-diene-2,12-dione
• 61376-85-0

• Inchi： InChI=1S/C17H28O2/c1-13(2)17(12-10-16(5)19)11-9-14(3)7-6-8-15(4)18/h7,10,12-13,17H,6,8-9,11H2,1-5H3
• InChI Key： CSBOWWAFULJYNP-UHFFFAOYSA-N
• SMILES： CC(C)C(CCC(=CCCC(=O)C)C)C=CC(=O)C

Computed Properties

• Exact Mass: 264.20904
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14